Propan-2-yl 2-{[(4-chloro-2-methylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C21H24ClNO4S
• Molecular Weight: 421.9 g/mol
• IUPAC Name: propan-2-yl 2-[[2-(4-chloro-2-methylphenoxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H24ClNO4S/c1-12(2)27-21(25)19-15-6-4-5-7-17(15)28-20(19)23-18(24)11-26-16-9-8-14(22)10-13(16)3/h8-10,12H,4-7,11H2,1-3H3,(H,23,24)
• InChI Key: PJZCLMWXQSVORL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC(C)C

Description

PROPAN-2-YL 2-[2-(4-CHLORO-2-METHYLPHENOXY)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is a complex organic compound that features a benzothiophene core. This compound is notable for its potential applications in various fields, including medicinal chemistry and materials science. The presence of multiple functional groups, such as the chloromethylphenoxy and acetamido groups, contributes to its diverse chemical reactivity and potential biological activity.

Preparation Methods

The synthesis of PROPAN-2-YL 2-[2-(4-CHLORO-2-METHYLPHENOXY)ACETAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through cyclization reactions involving thiophene derivatives.

Introduction of the Chloromethylphenoxy Group: This step involves the reaction of the benzothiophene core with 4-chloro-2-methylphenol under suitable conditions to introduce the chloromethylphenoxy group.

Acetamidation: The acetamido group is introduced through the reaction of the intermediate compound with acetic anhydride or acetyl chloride.

Esterification: The final step involves the esterification of the carboxylic acid group with isopropanol to form the propan-2-yl ester.

Industrial production methods may involve optimization of these steps to enhance yield and